![molecular formula C22H20BrN3O4 B4175582 1-(5-bromo-1-naphthoyl)-4-(4-methoxy-2-nitrophenyl)piperazine](/img/structure/B4175582.png)
1-(5-bromo-1-naphthoyl)-4-(4-methoxy-2-nitrophenyl)piperazine
Overview
Description
1-(5-bromo-1-naphthoyl)-4-(4-methoxy-2-nitrophenyl)piperazine, also known as R-18, is a synthetic compound that belongs to the family of designer drugs. It is a potent agonist of the cannabinoid receptors and has been found to have psychoactive effects. The compound has gained attention in the scientific community due to its potential applications in the field of neuroscience and pharmacology.
Mechanism of Action
1-(5-bromo-1-naphthoyl)-4-(4-methoxy-2-nitrophenyl)piperazine acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor. Upon binding to the receptor, this compound induces a conformational change that activates the associated G protein. This leads to the inhibition of adenylyl cyclase and the subsequent decrease in cyclic AMP levels. This compound also activates the mitogen-activated protein kinase pathway, which is involved in cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine, which is involved in reward and motivation. This compound has also been found to decrease the release of glutamate, which is involved in learning and memory. In addition, this compound has been shown to have anxiolytic and antinociceptive effects, which may be mediated by the CB1 receptor.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(5-bromo-1-naphthoyl)-4-(4-methoxy-2-nitrophenyl)piperazine in lab experiments is its high selectivity for the CB1 receptor. This allows researchers to study the effects of cannabinoid receptor activation without the confounding effects of other receptors. However, one limitation of using this compound is its potential for psychoactive effects. This may make it difficult to interpret the results of experiments that use this compound, especially those that involve behavioral assays.
Future Directions
There are several future directions for the study of 1-(5-bromo-1-naphthoyl)-4-(4-methoxy-2-nitrophenyl)piperazine. One area of research is the development of more selective agonists for the CB1 receptor. This may lead to the development of drugs that have therapeutic effects without the psychoactive effects of this compound. Another area of research is the investigation of the role of the endocannabinoid system in various diseases, such as Parkinson's disease and Alzheimer's disease. This compound may be a useful tool for studying these diseases and developing new treatments. Finally, the use of this compound in combination with other drugs may lead to the development of new treatments for addiction and pain.
Scientific Research Applications
1-(5-bromo-1-naphthoyl)-4-(4-methoxy-2-nitrophenyl)piperazine has been used in scientific research to study the cannabinoid receptors and their role in various physiological and pathological processes. It has been found to have high affinity and selectivity for the CB1 receptor, which is primarily found in the central nervous system. This compound has been used to investigate the effects of cannabinoid receptor activation on the release of neurotransmitters such as dopamine, serotonin, and glutamate. It has also been used to study the role of the endocannabinoid system in pain, anxiety, and addiction.
properties
IUPAC Name |
(5-bromonaphthalen-1-yl)-[4-(4-methoxy-2-nitrophenyl)piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20BrN3O4/c1-30-15-8-9-20(21(14-15)26(28)29)24-10-12-25(13-11-24)22(27)18-6-2-5-17-16(18)4-3-7-19(17)23/h2-9,14H,10-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYVUEWYASBGABJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC4=C3C=CC=C4Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20BrN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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